Cas no 1040655-64-8 (2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(2-methoxyphenyl)methyl]acetamide)

• Product Name: 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(2-methoxyphenyl)methyl]acetamide
• CAS No: 1040655-64-8
• MF: C₂₁H₂₃N₃O₄S
• MW: 413.490023851395
• CID: 5904883
• PubChem ID: 27377931
• Update Time: 2025-07-01

2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(2-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,5-dimethoxyanilino)-1,3-thiazol-4-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(2-methoxyphenyl)methyl]acetamide
• 2-(2-((2,5-dimethoxyphenyl)amino)thiazol-4-yl)-N-(2-methoxybenzyl)acetamide
• VU0642981-1
• F5382-0744
• 1040655-64-8
• AKOS024508209

• Inchi： 1S/C21H23N3O4S/c1-26-16-8-9-19(28-3)17(11-16)24-21-23-15(13-29-21)10-20(25)22-12-14-6-4-5-7-18(14)27-2/h4-9,11,13H,10,12H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key： PEOFOSQYHCBAGF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)CC1=CSC(NC2=CC(OC)=CC=C2OC)=N1

Computed Properties

• Exact Mass: 413.14092740g/mol
• Monoisotopic Mass: 413.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 110Ų

Additional information on 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(2-methoxyphenyl)methyl]acetamide

Exploring the Chemical Properties and Applications of 2-{2-[(2,5-Dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(2-methoxyphenyl)methyl]acetamide

The compound with CAS No. 1040655-64-8, known as 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(2-methoxyphenyl)methyl]acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its chemical properties, synthesis methods, and recent advancements in its application.

Chemical Structure and Synthesis: The molecule is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of methoxy groups on the phenyl rings adds to its complexity and functionality. The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions and coupling reactions. Recent studies have focused on optimizing the synthetic pathway to enhance yield and purity, making it more accessible for large-scale production.

Physical and Chemical Properties: This compound exhibits a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and acetonitrile. Its stability under various conditions has been extensively studied, revealing that it remains stable under neutral pH but undergoes hydrolysis under strong acidic or basic conditions. These properties make it suitable for applications in drug delivery systems where controlled release is desired.

Biological Activity: One of the most remarkable aspects of this compound is its bioactivity. Recent research has highlighted its potential as an anti-inflammatory agent, showing significant reduction in inflammation markers in preclinical models. Additionally, studies have demonstrated its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders.

Applications in Drug Development: The compound's versatility has opened avenues for its use in drug development. Its ability to target specific receptors makes it a promising candidate for treating conditions like arthritis and Alzheimer's disease. Researchers are currently exploring its efficacy in combination therapies to enhance treatment outcomes while minimizing side effects.

In conclusion, CAS No. 1040655-64-8 represents a cutting-edge molecule with immense potential across multiple domains. Its unique chemical structure, coupled with advancements in synthesis techniques and biological applications, positions it as a key player in future therapeutic innovations.